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Abstract

This technical guide provides a comprehensive overview of the synthesis and characterization
of 1,4-Bis(methylamino)anthraquinone, a significant derivative of anthraquinone known for
its applications as a dye (Disperse Blue 14, Solvent Blue 78) and as a scaffold in medicinal
chemistry.[1][2][3] This document details established synthetic protocols, including reaction
conditions and purification methods. Furthermore, it compiles the key physicochemical and
spectroscopic data essential for the unambiguous identification and quality control of the
compound. All quantitative data are presented in clear, tabular formats, and a detailed
experimental workflow is visualized using the DOT language.

Introduction

1,4-Bis(methylamino)anthraquinone is a synthetic organic compound belonging to the class
of anthraquinone derivatives. Its structure, characterized by the planar tricyclic anthraquinone
core with two methylamino substituents at the C1 and C4 positions, is responsible for its
distinct blue color.[1][2] This property has led to its widespread use as a solvent dye and a
disperse dye for coloring various materials, including plastics, resins, and synthetic fibers.[1][4]
[5] Beyond its role as a colorant, the anthraquinone scaffold is of significant interest to drug
development professionals due to the diverse biological activities exhibited by its derivatives,
including anticancer, antimicrobial, and anti-inflammatory properties. A thorough understanding
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of the synthesis and characterization of 1,4-Bis(methylamino)anthraquinone is therefore
crucial for researchers in both materials science and medicinal chemistry.

Synthesis of 1,4-Bis(methylamino)anthraquinone

The most prevalent and industrially significant method for the synthesis of 1,4-
Bis(methylamino)anthraquinone involves the reaction of 1,4-dihydroxyanthraguinone
(quinizarin) with methylamine.[1][2] To facilitate the reaction, the leuco form of quinizarin (1,4-
dihydroxyanthraquinone leuco) is often used in conjunction with quinizarin. The reaction is
typically carried out in a solvent mixture, such as methanol and water, under pressure and at
elevated temperatures.

Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of 1,4-
Bis(methylamino)anthraquinone from 1,4-dihydroxyanthraquinone.
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Synthesis Workflow of 1,4-Bis(methylamino)anthraquinone
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Caption: Synthesis workflow for 1,4-Bis(methylamino)anthraquinone.
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Experimental Protocols

The following protocols are based on examples found in the patent literature for the synthesis
of Solvent Blue 78 (1,4-Bis(methylamino)anthraquinone).[6]

Protocol 1: Synthesis at 85°C

Charging the Reactor: In a suitable pressure reactor, add 100g of methanol, 100g of water,
40g of 1,4-dihydroxyanthraquinone, and 6.7g of 1,4-dihydroxyanthraquinone leuco.

Initiating Stirring: Begin stirring the mixture.

Addition of Reactants: After 10 minutes of stirring, add 2g of a suitable surfactant (e.g.,
Peregal O) and 32.8g of monomethylamine hydrochloride.

Reaction Conditions: Seal the reactor and heat the mixture to 85°C. Maintain this
temperature under constant stirring.

Reaction Monitoring and Work-up: After approximately 26 hours, the reaction is complete.
Cool the reactor to below 40°C.

Isolation and Purification: Filter the resulting precipitate under suction. Wash the filter cake
with hot water and dry to obtain 1,4-Bis(methylamino)anthraquinone. The reported yield is
47.19 (91.2%).[6]

Protocol 2: Synthesis at 105°C

Charging the Reactor: In a pressure reactor, combine 100g of methanol, 100g of water, 40g
of 1,4-dihydroxyanthraquinone, and 6.7g of 1,4-dihydroxyanthraquinone leuco.

Initiating Stirring: Start stirring the suspension.

Addition of Reactants: After 10 minutes, introduce 2g of a surfactant and 32.8g of
monomethylamine hydrochloride.

Reaction Conditions: Seal the reactor and increase the temperature to 105°C. Maintain this
temperature with continuous stirring.
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e Reaction Monitoring and Work-up: The reaction is typically complete after 16 hours. Cool the

reaction mixture to below 40°C.

« |solation and Purification: Isolate the product by suction filtration, wash the solid with hot
water, and dry. The reported yield is 47.69g (92%).[6]

Characterization of 1,4-
Bis(methylamino)anthraquinone

Proper characterization is essential to confirm the identity and purity of the synthesized 1,4-

Bis(methylamino)anthraquinone.

Physicochemical Properties

The key physicochemical properties of 1,4-Bis(methylamino)anthraquinone are summarized

in the table below.

Property Value Reference
1,4-

IUPAC Name Bis(methylamino)anthracene-
9,10-dione
Disperse Blue 14, Solvent Blue

Synonyms [7]
78, C.I. 61500

CAS Number 2475-44-7 [7]

Molecular Formula C16H14N202 [7]

Molecular Weight 266.29 g/mol [7]
Dark blue to dark purple

Appearance [3]
powder/crystals

Melting Point 220-222 °C or 221-223 °C [3]
Insoluble in water; soluble in

Solubility acetone, ethanol, toluene, [21[4]

nitrobenzene
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Spectroscopic Data

The following table summarizes the expected spectroscopic data for 1,4-

Bis(methylamino)anthraquinone.

Technique

Expected Data

1H NMR

AH NMR spectrum is available for "Disperse
Blue 14", which is a synonym for the target

compound.[8] Expected signals would include
those for the methyl protons and the aromatic

protons of the anthraquinone core.

13C NMR

Expected signals would correspond to the
methyl carbons, and the aromatic and carbonyl

carbons of the anthraquinone scaffold.

IR Spectroscopy

The IR spectrum is expected to show
characteristic absorption bands for N-H
stretching, C-H stretching (aromatic and
aliphatic), C=0 stretching of the quinone, and

C=C stretching of the aromatic rings.

Mass Spectrometry

The mass spectrum should show a molecular
ion peak (M*) corresponding to the molecular

weight of the compound (m/z = 266.29).

Safety and Handling

1,4-Bis(methylamino)anthraquinone should be handled in a well-ventilated area, and

appropriate personal protective equipment (PPE), including gloves and safety glasses, should

be worn. Avoid inhalation of dust and contact with skin and eyes. For detailed safety

information, refer to the Material Safety Data Sheet (MSDS).

Conclusion

This technical guide provides essential information for the synthesis and characterization of

1,4-Bis(methylamino)anthraquinone. The detailed experimental protocols offer a solid

foundation for researchers to produce this compound in a laboratory setting. The compiled
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physicochemical and spectroscopic data will aid in the verification of the product's identity and
purity. This information is valuable for professionals in both the chemical industry, for dye and
polymer applications, and in the pharmaceutical field, for the development of novel therapeutic
agents based on the anthraquinone scaffold.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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